Cas no 943917-58-6 (1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 943917-58-6
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• MDL: MFCD18452161
• CID: 1984250
• PubChem ID: 57704856
• Update Time: 2025-11-01

1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene
• DA-00439
• AKOS015969379
• SCHEMBL1529234
• 943917-58-6

• MDL： MFCD18452161
• Inchi： 1S/C8H4BrF3INO2/c9-3-4-1-5(8(10,11)12)2-6(7(4)13)14(15)16/h1-2H,3H2
• InChI Key： HYVGAFJNBTXLQY-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CC=1CBr)[N+](=O)[O-]

Computed Properties

• Exact Mass: 408.84222Da
• Monoisotopic Mass: 408.84222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene

Recent Advances in the Application of 1-(Bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS: 943917-58-6) in Chemical and Pharmaceutical Research

The compound 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS: 943917-58-6) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research briefing provides an overview of the latest studies focusing on the synthesis, characterization, and applications of this compound, highlighting its role as a key intermediate in the development of novel therapeutic agents and functional materials.

Recent studies have demonstrated the utility of 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene as a versatile building block in organic synthesis. Its unique combination of functional groups—bromomethyl, iodo, nitro, and trifluoromethyl—allows for a wide range of chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and cyclizations. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the synthesis of trifluoromethyl-substituted heterocycles, which exhibited promising activity against various cancer cell lines.

In addition to its synthetic applications, 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene has been investigated for its potential in pharmaceutical development. Researchers have explored its incorporation into small-molecule inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. A recent preprint on bioRxiv detailed the use of this compound in the design of covalent inhibitors for Bruton's tyrosine kinase (BTK), a key target in autoimmune diseases and B-cell malignancies. The study reported enhanced selectivity and potency of the inhibitors, attributed to the strategic placement of the trifluoromethyl and nitro groups.

Furthermore, the compound's physicochemical properties, such as its stability under various conditions and its ability to participate in click chemistry, have made it a valuable tool in material science. A 2024 publication in ACS Applied Materials & Interfaces described its use in the functionalization of polymeric surfaces, leading to materials with improved antimicrobial properties. The bromomethyl and iodo groups facilitated efficient surface modification, while the nitro and trifluoromethyl groups contributed to the material's overall performance.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, proposed a scalable synthetic route using continuous flow chemistry, which achieved a 75% yield with high purity.

In conclusion, 1-(bromomethyl)-2-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS: 943917-58-6) continues to be a compound of significant interest in chemical and pharmaceutical research. Its multifaceted reactivity and potential applications underscore its importance as a key intermediate in drug discovery and material science. Future research is expected to further explore its utility in targeted therapies and advanced materials, addressing current limitations and expanding its scope of application.